Cas no 4594-52-9 (1,3,5-Tri-O-acetyl-2-deoxy-D-ribose)

• Product Name: 1,3,5-Tri-O-acetyl-2-deoxy-D-ribose
• CAS No: 4594-52-9
• MF: C₁₁H₁₆O₇
• MW: 260.240544319153
• MDL: MFCD08458437
• CID: 45188
• PubChem ID: 11065161
• Update Time: 2025-04-18

1,3,5-Tri-O-acetyl-2-deoxy-D-ribose Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,4-diyl diacetate
• [(2R,3S)-3,5-diacetyloxyoxolan-2-yl]methyl acetate
• 1,3,5-TRI- O -ACETYL-2-DEOXY-D- ERYTHRO –PENTOFURANOSE
• 1,3,5-Tri-o-acetyl-2-deoxy-d-erythro-pentofuranose
• 1,3,5-Tri-O-acetyl-2-deoxy-D-ribose
• D- erythro-Pentofuranose, 2-deoxy-, 1,3,5-triacetate
• [5-acetyloxy-2-(acetyloxymethyl)oxolan-3-yl] acetate
• [5-acetyloxy-2-(acetyloxymethyl)oxolan-3-yl] ethanoa
• 1,3,5-Triacetoxy-2-Deoxy-D-Ribose
• 1,3,5-Tri-O-acetyl-2-deoxy-D-erythro-enthropentofuranose
• 1,3,5-TRI-O-ACETYL-2-DEOXY-D-ERYTHROPENTOSE
• 1,3,5-tri-O-acetyl-2-deoxyribofuranose
• acetic acid [5-acetoxy-2-(acetoxymethyl)tetrahydrofuran-3-yl] ester
• D-erythro-Pentofuranose,2-deoxy-, triacetate (9CI)
• Ribose, 2-deoxy-, 1,3,5-triacetate (7CI)
• Ribose,2-deoxy-, 1,3,5-triacetate, D- (8CI)
• 1,3,5-Tri-O-acetyl-2-deoxy-D-ribofuranose
• NSC 138278
• MFCD08458437
• Acetic acid(2R,3S)-5-acetoxy-2-acetoxymethyl-
• D-erythro-Pentofuranose,2-deoxy-, 1,3,5-triacetate
• 4594-52-9
• F20527
• BS-32459
• QAGMBTAACMQRSS-MTULOOOASA-N
• AC-8167
• D-erythro-Pentofuranose, 2-deoxy-, triacetate
• D-erythro-Pentofuranose, 2-deoxy-, 1,3,5-triacetate
• 2-deoxy-1,3,5-tri-O-acetyl-D-ribofuranose
• SCHEMBL661450
• (4S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,4-diyldiacetate
• AKOS015900772
• tetrahydro-furan-3-yl ester
• W-202811

• MDL： MFCD08458437
• Inchi： 1S/C11H16O7/c1-6(12)15-5-10-9(16-7(2)13)4-11(18-10)17-8(3)14/h9-11H,4-5H2,1-3H3/t9-,10+,11?/m0/s1
• InChI Key： QAGMBTAACMQRSS-MTULOOOASA-N
• SMILES： O1C(C[C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 260.09000
• Monoisotopic Mass: 260.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Boiling Point: 329.297°C at 760 mmHg
• PSA: 88.13000
• LogP: 0.15930

1,3,5-Tri-O-acetyl-2-deoxy-D-ribose Security Information

• Storage Condition：Sealed in dry,2-8°C(BD53674)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives